Cas no 32189-20-1 (Acetamide,N,N'-(1R,3S)-1,3-cyclohexanediylbis-)

Acetamide,N,N'-(1R,3S)-1,3-cyclohexanediylbis- structure
32189-20-1 structure
Product Name:Acetamide,N,N'-(1R,3S)-1,3-cyclohexanediylbis-
CAS No:32189-20-1
MF:C10H18N2O2
MW:198.262122631073
CID:310617
PubChem ID:243900
Update Time:2025-04-19

Acetamide,N,N'-(1R,3S)-1,3-cyclohexanediylbis- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N,N'-(1R,3S)-1,3-cyclohexanediylbis-
    • cis-1,3-Diacetamidocyclohexane
    • N-[(1R,3S)-3-acetamidocyclohexyl]acetamide
    • Acetamide,N,N'-1,3-cyclohexanediylbis-, cis-
    • Acetamide, N,N'-1,3-cyclohexylenebis-, cis-(8CI)
    • NSC 54134
    • cis-N,N'-Diacetylcyclohexane-1,3-diamine
    • Acetamide, N,N'-1,3-cyclohexanediylbis-, cis-
    • DTXSID20288101
    • NSC54134
    • N-[3-(Acetylamino)cyclohexyl]acetamide-, cis-
    • NSC-54134
    • Acetamide, N,N'-1,3-cyclohexylenebis-, cis-
    • 32189-20-1
    • SCHEMBL283829
    • SIJKWVBXFDJWOY-AOOOYVTPSA-N
    • Inchi: 1S/C10H18N2O2/c1-7(13)11-9-4-3-5-10(6-9)12-8(2)14/h9-10H,3-6H2,1-2H3,(H,11,13)(H,12,14)/t9-,10+
    • InChI Key: SIJKWVBXFDJWOY-AOOOYVTPSA-N
    • SMILES: O=C(C)N[C@@H]1CCC[C@@H](C1)NC(C)=O

Computed Properties

  • Exact Mass: 198.13694
  • Monoisotopic Mass: 198.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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